Cas no 288401-12-7 (1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)-)

• Product Name: 1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)-
• CAS No: 288401-12-7
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 248919
• PubChem ID: 53430867
• Update Time: 2025-04-19

1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)-
• 1-(5-fluoro-2-hydroxy-3-nitrophenyl)propan-1-one
• 5A'A inverted exclamation markA'A A'A inverted exclamation markA'A-FLUORO-2A'A inverted exclamation markA'A A'A inverted exclamation markA'A-HYDROXY-3A'A inverted exclamation markA'A A'A inverted exclamation markA'A-NITROPROPIOPHENONE
• 5'-FLUORO-2'-HYDROXY-3'-NITROPROPIOPHENONE
• 5''-FLUORO-2''-HYDROXY-3''-NITROPROPIOPHENONE
• DTXSID60700251
• 288401-12-7

• Inchi： 1S/C9H8FNO4/c1-2-8(12)6-3-5(10)4-7(9(6)13)11(14)15/h3-4,13H,2H2,1H3
• InChI Key： HDJYGWRCVVXLEV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=C(C=1)C(CC)=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04400
• Monoisotopic Mass: 213.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 83.12000
• LogP: 2.55540